Cas no 84811-85-8 (Quinolinium, 3-(aminocarbonyl)-1-methyl-)
84811-85-8 structure
Product Name:Quinolinium, 3-(aminocarbonyl)-1-methyl-
CAS No:84811-85-8
MF:C11H11N2O
MW:187.217842340469
CID:666195
PubChem ID:13249187
Update Time:2025-04-19
Quinolinium, 3-(aminocarbonyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium, 3-(aminocarbonyl)-1-methyl-
- 1-methylquinolin-1-ium-3-carboxamide
-
- Inchi: 1S/C11H10N2O/c1-13-7-9(11(12)14)6-8-4-2-3-5-10(8)13/h2-7H,1H3,(H-,12,14)/p+1
- InChI Key: GRSKANOLGFRRCI-UHFFFAOYSA-O
- SMILES: O=C(C1=C[N+](C)=C2C=CC=CC2=C1)N
Computed Properties
- Exact Mass: 187.087137979g/mol
- Monoisotopic Mass: 187.087137979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 47Ų
Quinolinium, 3-(aminocarbonyl)-1-methyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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